Cas no 86785-29-7 (Acetamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]-)

Acetamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]- structure
86785-29-7 structure
Product Name:Acetamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]-
CAS No:86785-29-7
MF:C14H12N2O3S
MW:288.321681976318
CID:660536
PubChem ID:13149486
Update Time:2025-04-19

Acetamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[4-[(phenylsulfonyl)imino]-2,5-cyclohexadien-1-ylidene]-
    • N-[4-(benzenesulfonylimino)cyclohexa-2,5-dien-1-ylidene]acetamide
    • DTXSID20522214
    • 86785-29-7
    • N-{(4E)-4-[(Benzenesulfonyl)imino]cyclohexa-2,5-dien-1-ylidene}acetamide
    • Inchi: 1S/C14H12N2O3S/c1-11(17)15-12-7-9-13(10-8-12)16-20(18,19)14-5-3-2-4-6-14/h2-10H,1H3/b15-12-,16-13+
    • InChI Key: GHTBLIFLIDSAPN-RHDGPOJRSA-N
    • SMILES: S(C1C=CC=CC=1)(N=C1C=CC(C=C1)=NC(C)=O)(=O)=O |c:8,t:15|

Computed Properties

  • Exact Mass: 288.05686342g/mol
  • Monoisotopic Mass: 288.05686342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 84.3Ų
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